1-(2,5,5-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride
Overview
Description
1-(2,5,5-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride is a chemical compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a dioxane ring substituted with trimethyl groups and a methanamine moiety.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(2,5,5-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride typically involves the reaction of 2,5,5-trimethyl-1,4-dioxane with methanamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form.
Chemical Reactions Analysis
Types of Reactions
1-(2,5,5-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The methanamine group can participate in substitution reactions with other chemical species.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions may produce a variety of substituted derivatives.
Scientific Research Applications
1-(2,5,5-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(2,5,5-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
(2,2,5-trimethyl-1,3-dioxan-5-yl)methanamine: A structurally similar compound with a different dioxane ring configuration.
(2,2,5-trimethyl-1,3-dioxan-5-yl)methanol: Another related compound with a hydroxyl group instead of a methanamine group.
Uniqueness
1-(2,5,5-trimethyl-1,4-dioxan-2-yl)methanamine hydrochloride is unique due to its specific dioxane ring configuration and the presence of a methanamine group. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.
Properties
CAS No. |
2768326-40-3 |
|---|---|
Molecular Formula |
C8H18ClNO2 |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
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